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Compound of Interest

Compound Name: Cyclopentyl phenyl ketone

Cat. No.: B1630411 Get Quote

An In-depth Technical Guide to Cyclopentyl
Phenyl Ketone
For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclopentyl phenyl ketone, a cycloalkyl aryl ketone, is a significant chemical intermediate

with the molecular formula C₁₂H₁₄O.[1][2][3] This document provides a comprehensive

overview of its molecular structure, chemical properties, and established synthesis protocols. It

serves as a technical resource for professionals in research and drug development, offering

detailed experimental methodologies and quantitative data to support laboratory and

commercial applications. Notably, this compound is a key precursor in the synthesis of various

pharmaceuticals, including ketamine.[1][4]

Molecular Structure and Identification
Cyclopentyl phenyl ketone is structurally characterized by a cyclopentane ring and a phenyl

group linked by a carbonyl functional group.[1] This arrangement confers a unique combination

of aliphatic and aromatic properties, influencing its reactivity and physical characteristics.

Table 1: Chemical Identifiers
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Identifier Value Reference(s)

IUPAC Name cyclopentyl(phenyl)methanone [1][5]

CAS Number 5422-88-8 [1][3][6]

Molecular Formula C₁₂H₁₄O [1][2][3][5]

Molecular Weight 174.24 g/mol [1][2][3][5]

Synonyms
Benzoylcyclopentane, Phenyl

cyclopentyl ketone
[3][5][6]

InChI

InChI=1S/C12H14O/c13-

12(11-8-4-5-9-11)10-6-2-1-3-7-

10/h1-3,6-7,11H,4-5,8-9H2

[1][5]

SMILES
C1CCC(C1)C(=O)C2=CC=CC

=C2
[1]

Physicochemical Properties
Cyclopentyl phenyl ketone is typically a colorless to light yellow liquid with a characteristic

aromatic odor.[1][7] Its physical and chemical properties are summarized below.

Table 2: Physical and Chemical Properties

Property Value Reference(s)

Appearance Colorless to light yellow liquid [1][7]

Boiling Point 136-140 °C @ 16 Torr [8]

Density 1.036 g/cm³ [9]

Refractive Index 1.549 [8]

Flash Point >110°C [8][9]

Solubility
Soluble in chloroform and

methanol (slightly)
[9]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Cyclopentyl
phenyl ketone. While full spectra require access to specialized databases, the availability of

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data is well-

documented.[10][11][12][13] These techniques are fundamental for confirming the compound's

structure and purity.

Synthesis Protocols
Several synthetic routes to Cyclopentyl phenyl ketone have been established, offering

flexibility in precursor selection and reaction conditions. Below are detailed protocols for two

common methods.

Grignard Reagent-Based Synthesis
This widely used method involves the reaction of a cyclopentylmagnesium halide with

benzonitrile.[1]

Experimental Protocol:

Grignard Reagent Formation: In a dry, inert atmosphere, add magnesium turnings to a flask

containing anhydrous tetrahydrofuran (THF). Slowly add bromocyclopentane to initiate the

formation of cyclopentylmagnesium bromide.

Reaction with Benzonitrile: Once the Grignard reagent is formed, cool the reaction mixture

and add benzonitrile dropwise while maintaining the temperature between 48-50 °C.[14]

Hydrolysis: After the reaction is complete, quench the mixture with an acidic solution (e.g.,

aqueous hydrochloric acid) to hydrolyze the intermediate imine.[1][14]

Extraction and Purification: Separate the organic layer, wash it with brine, and dry it over

anhydrous sodium sulfate. The crude product can be purified by vacuum distillation to yield

Cyclopentyl phenyl ketone.[14]
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Step 1: Grignard Reagent Formation

Step 2: Reaction Step 3: Hydrolysis & Workup

Bromocyclopentane
Grignard Reagent + Mg, THF

Mg

THF

Benzonitrile HCl (aq)

Cyclopentyl phenyl ketoneIntermediate + Benzonitrile  + HCl (aq)

Click to download full resolution via product page

Grignard Synthesis Workflow

Hydrolysis of 2-Cyclopentyl Benzoylacetate
This method provides an alternative route that is noted for its environmental friendliness and

high yield.[15][16]

Experimental Protocol:

Reaction Setup: Dissolve 2-cyclopentyl ethyl benzoylacetate, sodium hydroxide, and sodium

carbonate in water.[4]

Heating: Heat the mixture to 80°C and maintain this temperature for approximately 3 hours

to effect hydrolysis and decarboxylation.[4]

Extraction: After cooling to room temperature, extract the aqueous mixture multiple times

with ethyl acetate.[4]
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Purification: Combine the organic extracts, wash with saturated sodium chloride solution,

and dry over anhydrous magnesium sulfate. Remove the solvent under reduced pressure.

The resulting crude product can be further purified by column chromatography (eluent: ethyl

acetate/petroleum ether, 1:10) to afford pure Cyclopentyl phenyl ketone.[4]

2-Cyclopentyl ethyl benzoylacetate Heat (80°C, 3h)+ Reagents

NaOH, Na2CO3, H2O

Ethyl Acetate Extraction Column Chromatography Cyclopentyl phenyl ketone

Click to download full resolution via product page

Hydrolysis Synthesis Workflow

Chemical Reactivity and Applications
The chemical behavior of Cyclopentyl phenyl ketone is dominated by the carbonyl group. It

readily undergoes several key reactions:

Nucleophilic Addition: The electrophilic carbonyl carbon is susceptible to attack by

nucleophiles.[1]

Reduction: The ketone can be reduced to the corresponding secondary alcohol

(cyclopentyl(phenyl)methanol) or further to a hydrocarbon.[1]

Wittig Reaction: The carbonyl group can be converted into a carbon-carbon double bond.[17]

These reactions make Cyclopentyl phenyl ketone a versatile intermediate in organic

synthesis.[17] Its primary application lies in the pharmaceutical industry, most notably as a

precursor in the multi-step synthesis of ketamine.[1] It also finds use in the preparation of

biostimulants and odor inhibitors.[9][17]

Safety and Handling
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As with many organic chemicals, appropriate safety precautions should be taken when

handling Cyclopentyl phenyl ketone. It is advisable to work in a well-ventilated fume hood

and wear personal protective equipment, including safety goggles, gloves, and a lab coat.

Avoid contact with skin and eyes and do not breathe the vapor.[9]

Conclusion
Cyclopentyl phenyl ketone is a valuable chemical entity with a well-defined molecular

structure and a range of synthetic applications. This guide has provided a detailed overview of

its properties, synthesis, and reactivity, offering a solid foundation for researchers and

professionals engaged in chemical synthesis and drug development. The experimental

protocols and tabulated data herein serve as a practical resource for the laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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